Cas no 1805409-73-7 (2,5-Bis(trifluoromethyl)-3-cyanobenzyl alcohol)
2,5-Bis(trifluoromethyl)-3-cyanobenzyl alcohol Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Bis(trifluoromethyl)-3-cyanobenzyl alcohol
-
- Inchi: 1S/C10H5F6NO/c11-9(12,13)7-1-5(3-17)8(10(14,15)16)6(2-7)4-18/h1-2,18H,4H2
- InChI Key: OHXVCLOZAIKXMV-UHFFFAOYSA-N
- SMILES: FC(C1C(C#N)=CC(C(F)(F)F)=CC=1CO)(F)F
Computed Properties
- Exact Mass: 269.02753276 g/mol
- Monoisotopic Mass: 269.02753276 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 269.14
- XLogP3: 2.5
- Topological Polar Surface Area: 44
2,5-Bis(trifluoromethyl)-3-cyanobenzyl alcohol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014001691-1g |
2,5-Bis(trifluoromethyl)-3-cyanobenzyl alcohol |
1805409-73-7 | 97% | 1g |
1,445.30 USD | 2021-06-22 |
2,5-Bis(trifluoromethyl)-3-cyanobenzyl alcohol Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2,5-Bis(trifluoromethyl)-3-cyanobenzyl alcohol
2,5-Bis(trifluoromethyl)-3-cyanobenzyl alcohol: A Promising Compound in Pharmaceutical Research
2,5-Bis(trifluoromethyl)-3-cyanobenzyl alcohol, with the chemical identifier CAS No. 1805409-73-7, has emerged as a significant compound in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug development and therapeutic innovation. Recent studies have highlighted its multifaceted properties, including its ability to modulate biological pathways and its role in the design of advanced medicinal agents.
The 2,5-Bis(trifluoromethyl)-3-cyanobenzyl alcohol molecule is a derivative of benzyl alcohol, with the addition of trifluoromethyl groups at the 2 and 5 positions and a cyano group at the 3 position. This structural modification significantly enhances the compound's physicochemical properties, such
Recent advancements in 2,5-Bis(trifluoromethyl)-3-cyanobenzyl alcohol research have focused on its potential as a scaffold for drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel antitumor agents. The compound's ability to interact with specific protein targets, such as kinases and transcription factors, was highlighted as a key factor in its therapeutic potential. This discovery has opened new avenues for the design of targeted therapies in oncology.
Moreover, the 2,5-Bis(trifluoromethyl)-3-cyanobenzyl alcohol has shown promise in the field of anti-inflammatory research. A 2024 study published in Pharmaceutical Research explored its role in modulating inflammatory pathways. The compound was found to inhibit the activation of NF-κB, a critical pathway in the inflammatory response. This property makes it a potential candidate for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
The synthesis of 2,5-Bis(trifluoromethyl)-3-cyanobenzyl alcohol has been optimized through various methodologies to enhance its yield and purity. A recent breakthrough in green chemistry has led to the development of a more sustainable synthesis route, reducing the environmental impact of its production. This advancement aligns with the growing emphasis on eco-friendly practices in pharmaceutical manufacturing, ensuring that the compound can be produced efficiently while minimizing ecological harm.
In addition to its therapeutic applications, 2,5-Bis(trifluoromethyl)-3-cyanobenzyl alcohol has been investigated for its role in the development of prodrugs. Prodrugs are inactive compounds that are converted into active drugs in the body, often improving bioavailability and reducing side effects. A 2023 study in Drug Development and Industrial Pharmacy demonstrated how 2,5-Bis(trifluoromethyl)-3-cyanobenzyl alcohol could serve as a prodrug carrier, enhancing the delivery of active pharmaceutical ingredients to target tissues. This application is particularly relevant in the treatment of diseases where targeted drug delivery is crucial.
The 2,5-Bis(trifluoromethyl)-3-cyanobenzyl alcohol has also attracted attention for its potential in the field of neuropharmacology. Research published in Neuropharmacology in 2024 explored its effects on neurodegenerative diseases. The compound was found to modulate the activity of certain neurotransmitter receptors, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore the versatility of 2,5-Bis(trifluoromethyl)-3-cyanobenzyl alcohol in addressing a wide range of medical challenges.
Furthermore, the 2,5-Bis(trifluoromethyl)-3-cyanobenzyl alcohol has been studied for its role in the development of antimicrobial agents. A 2023 study in Antimicrobial Agents and Chemotherapy investigated its potential against multidrug-resistant bacteria. The compound was found to exhibit broad-spectrum antimicrobial activity, making it a promising candidate for the development of new antibiotics. This is particularly significant in the context of increasing antibiotic resistance, where novel therapeutic strategies are urgently needed.
The pharmacokinetic properties of 2,5-Bis(trifluoromethyl)-3-cyanobenzyl alcohol have also been a focus of recent research. Studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its efficacy as a therapeutic agent. These properties contribute to its potential for use in various therapeutic contexts, including the treatment of chronic diseases and acute conditions.
In conclusion, the 2,5-Bis(trifluoromethyl)-3-cyanobenzyl alcohol is a compound with significant potential in the field of pharmaceutical chemistry. Its unique structural features and diverse biological activities have been the subject of numerous studies, highlighting its applications in drug development, therapeutic innovation, and the treatment of various diseases. As research continues to uncover new properties and applications, the 2,5-Bis(trifluoromethyl)-3-cyanobenzyl alcohol is poised to play an important role in the future of medicine.
For further information on the 2,5-Bis(trifluoromethyl)-3-cyanobenzyl alcohol and its potential applications, researchers and pharmaceutical professionals can refer to recent publications in leading scientific journals. These resources provide valuable insights into the latest advancements and discoveries related to this compound, offering a comprehensive understanding of its significance in the field of medicinal chemistry.
As the field of pharmaceutical research continues to evolve, the 2,5-Bis(trifluoromethyl)-3-cyanobenzyl alcohol remains a subject of interest for its potential to contribute to the development of innovative therapies. The ongoing exploration of its properties and applications underscores its importance in the quest for new and effective treatments for a wide range of medical conditions.
Ultimately, the 2,5-Bis(trifluoromethyl)-3-cyanobenzyl alcohol exemplifies the power of chemical innovation in addressing complex health challenges. Its role in drug discovery and therapeutic development highlights the importance of continued research and investment in pharmaceutical sciences. As new discoveries are made, the 2,5-Bis(trifluoromethyl)-3-cyanobenzyl alcohol is likely to remain a key player in the advancement of medicine and the improvement of patient outcomes.
1805409-73-7 (2,5-Bis(trifluoromethyl)-3-cyanobenzyl alcohol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)